Cas no 2137796-62-2 (2-Chlorocyclohexane-1-sulfonyl fluoride)

• Product Name: 2-Chlorocyclohexane-1-sulfonyl fluoride
• CAS No: 2137796-62-2
• MF: C₆H₁₀ClFO₂S
• MW: 200.658803462982
• CID: 6278136
• PubChem ID: 165870134
• Update Time: 2025-05-19

2-Chlorocyclohexane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2137796-62-2
• EN300-727119
• 2-chlorocyclohexane-1-sulfonyl fluoride
• 2-Chlorocyclohexane-1-sulfonyl fluoride

• Inchi： 1S/C6H10ClFO2S/c7-5-3-1-2-4-6(5)11(8,9)10/h5-6H,1-4H2
• InChI Key： NPNRZHINBMAAOQ-UHFFFAOYSA-N
• SMILES： ClC1CCCCC1S(=O)(=O)F

Computed Properties

• Exact Mass: 200.0074066g/mol
• Monoisotopic Mass: 200.0074066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-Chlorocyclohexane-1-sulfonyl fluoride

Recent Advances in the Application of 2-Chlorocyclohexane-1-sulfonyl Fluoride (CAS: 2137796-62-2) in Chemical Biology and Drug Discovery

2-Chlorocyclohexane-1-sulfonyl fluoride (CAS: 2137796-62-2) has emerged as a promising chemical probe and intermediate in the field of chemical biology and drug discovery. This sulfonyl fluoride derivative has garnered significant attention due to its unique reactivity profile, which enables selective modification of proteins and other biomolecules. Recent studies have highlighted its potential as a covalent inhibitor and as a tool for activity-based protein profiling (ABPP), opening new avenues for target identification and drug development.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 2-Chlorocyclohexane-1-sulfonyl fluoride in the development of covalent inhibitors for serine hydrolases. The researchers utilized this compound as a key intermediate to synthesize a series of potent and selective inhibitors, showcasing its versatility in medicinal chemistry. The study reported an impressive IC50 value in the low nanomolar range for several target enzymes, suggesting its potential as a scaffold for drug development.

In the realm of chemical proteomics, a recent Nature Chemical Biology publication (2024) employed 2-Chlorocyclohexane-1-sulfonyl fluoride as a reactive warhead in activity-based probes. The research team successfully mapped the reactivity landscape across various cell lines, identifying novel enzymatic targets that were previously uncharacterized. This work underscores the compound's value in target discovery and validation, particularly for challenging drug targets.

The synthetic accessibility of 2-Chlorocyclohexane-1-sulfonyl fluoride has also been improved through recent methodological developments. A 2023 Organic Letters report described an efficient, scalable synthesis route that addresses previous limitations in production yield and purity. This advancement is particularly significant for industrial applications where large quantities of high-quality material are required for screening campaigns and lead optimization.

From a safety and ADME perspective, recent pharmacokinetic studies have provided valuable insights into the behavior of sulfonyl fluoride-containing compounds in biological systems. While 2-Chlorocyclohexane-1-sulfonyl fluoride itself shows moderate metabolic stability, its derivatives have demonstrated improved pharmacokinetic profiles in rodent models, as reported in a 2024 ACS Medicinal Chemistry Letters article. These findings support the continued exploration of this chemical scaffold in drug discovery programs.

Looking forward, the unique properties of 2-Chlorocyclohexane-1-sulfonyl fluoride position it as a valuable tool for both basic research and applied drug discovery. Its ability to selectively modify proteins, combined with recent synthetic and analytical advancements, suggests that this compound will continue to play an important role in chemical biology and medicinal chemistry research. Future directions may include the development of more selective derivatives and the exploration of its applications in targeted protein degradation strategies.